Cas no 80763-56-0 (1,3,4,6-Tetra-O-benzoyl-α-D-fructofuranose)

• Product Name: 1,3,4,6-Tetra-O-benzoyl-α-D-fructofuranose
• CAS No: 80763-56-0
• MF: C₃₄H₂₈O₁₀
• MW: 596.580130577087
• CID: 2620882
• Update Time: 2025-10-05

1,3,4,6-Tetra-O-benzoyl-α-D-fructofuranose Chemical and Physical Properties

Names and Identifiers

• 1,3,4,6-Tetra-O-benzoyl-α-D-sorbofuranose
• alpha-D-Fructofuranose 1,3,4,6-tetrabenzoate
• 1,3,4,6-Tetra-O-benzoyl-α-D-fructofuranose

• Inchi： 1S/C34H28O10/c35-30(23-13-5-1-6-14-23)40-21-27-28(42-32(37)25-17-9-3-10-18-25)29(43-33(38)26-19-11-4-12-20-26)34(39,44-27)22-41-31(36)24-15-7-2-8-16-24/h1-20,27-29,39H,21-22H2/t27-,28-,29+,34+/m1/s1
• InChI Key： ZYJUUZKDMZKDIS-NPDJUGFLSA-N
• SMILES： C(OC(=O)C1=CC=CC=C1)[C@@]1(O[C@H](COC(=O)C2=CC=CC=C2)[C@@H](OC(=O)C2=CC=CC=C2)[C@@H]1OC(=O)C1=CC=CC=C1)O

Experimental Properties

• Density: 1.39±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 726.5±60.0 °C at 760 mmHg
• Flash Point: 231.3±26.4 °C
• Solubility: Insuluble (2.0E-3 g/L) (25 ºC),
• Vapor Pressure: 0.0±2.5 mmHg at 25°C

1,3,4,6-Tetra-O-benzoyl-α-D-fructofuranose Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on 1,3,4,6-Tetra-O-benzoyl-α-D-fructofuranose

1,3,4,6-Tetra-O-benzoyl-α-D-fructofuranose (CAS 80763-56-0): A Comprehensive Guide to Its Properties and Applications

1,3,4,6-Tetra-O-benzoyl-α-D-fructofuranose (CAS 80763-56-0) is a highly specialized carbohydrate derivative widely used in organic synthesis and pharmaceutical research. This compound, often referred to as benzoylated fructose, plays a crucial role in the development of novel glycosylation agents and bioactive molecules. Its unique structure, featuring four benzoyl groups protecting the hydroxyl functions of the fructose moiety, makes it an invaluable intermediate in carbohydrate chemistry.

The growing interest in sugar derivatives in drug discovery has positioned 1,3,4,6-Tetra-O-benzoyl-α-D-fructofuranose as a compound of significant research value. Recent studies highlight its potential in creating glycosylated pharmaceuticals, particularly in the development of antiviral and anticancer agents. The compound's stability under various reaction conditions and its ability to participate in selective glycosylation reactions make it particularly attractive for medicinal chemistry applications.

From a chemical perspective, 1,3,4,6-Tetra-O-benzoyl-α-D-fructofuranose exhibits several noteworthy characteristics. The benzoyl protecting groups enhance the compound's solubility in organic solvents while providing excellent stability during synthetic transformations. Researchers frequently employ this derivative in stereoselective synthesis due to its well-defined configuration at the anomeric center. The compound typically appears as a white to off-white crystalline powder with high purity, making it suitable for sensitive chemical reactions.

The synthesis of 1,3,4,6-Tetra-O-benzoyl-α-D-fructofuranose involves the selective benzoylation of D-fructose under controlled conditions. This process requires careful attention to reaction parameters to ensure high yield and purity. Many researchers search for optimized benzoylation procedures to improve the efficiency of producing this valuable intermediate. The compound's synthesis represents an excellent example of protective group chemistry in carbohydrate modification.

In pharmaceutical applications, 1,3,4,6-Tetra-O-benzoyl-α-D-fructofuranose serves as a key building block for nucleoside analogs and other bioactive molecules. The COVID-19 pandemic has increased interest in sugar-modified antiviral compounds, with researchers exploring fructose derivatives as potential scaffolds for new therapeutics. This compound's ability to introduce fructose moieties into complex molecules makes it particularly valuable in this context.

The market for specialized carbohydrate derivatives like 1,3,4,6-Tetra-O-benzoyl-α-D-fructofuranose has seen steady growth, driven by increasing demand from the pharmaceutical and biotechnology sectors. Suppliers often highlight the compound's high purity grade and consistent quality as critical factors for research applications. Current trends show particular interest in custom synthesis services for modified sugar derivatives, with this compound frequently appearing in specialty chemical catalogs.

Storage and handling of 1,3,4,6-Tetra-O-benzoyl-α-D-fructofuranose require standard laboratory precautions for organic compounds. The material should be kept in a cool, dry environment, protected from moisture and light. While not classified as hazardous under normal conditions, proper laboratory practices should always be followed when working with this chemical.

Analytical characterization of 1,3,4,6-Tetra-O-benzoyl-α-D-fructofuranose typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods confirm the compound's identity and purity, which are crucial for research applications. Many laboratories search for reference spectra of this compound to facilitate their analytical work.

Future research directions for 1,3,4,6-Tetra-O-benzoyl-α-D-fructofuranose include exploring its potential in glycoconjugate vaccine development and targeted drug delivery systems. The compound's versatility in synthetic chemistry continues to make it a subject of interest in academic and industrial research settings. As carbohydrate-based therapeutics gain prominence, the importance of well-characterized intermediates like this benzoylated fructose derivative will likely increase.

For researchers working with 1,3,4,6-Tetra-O-benzoyl-α-D-fructofuranose, understanding its reactivity patterns and synthetic applications remains essential. The compound's ability to participate in various glycosylation protocols while maintaining stereochemical integrity makes it a valuable tool in synthetic organic chemistry. Recent publications continue to explore new methodologies employing this versatile building block.